Cas no 68066-37-5 (2-Methylbenzenesulfonic Acid Dihydrate)

• Product Name: 2-Methylbenzenesulfonic Acid Dihydrate
• CAS No: 68066-37-5
• MF: C₇H₁₂O₅S
• MW: 208.232181549072
• CID: 2798645
• PubChem ID: 12496994
• Update Time: 2025-05-26

2-Methylbenzenesulfonic Acid Dihydrate Chemical and Physical Properties

Names and Identifiers

• 2-Methylbenzenesulfonic Acid Dihydrate
• 2-methylbenzenesulfonic acid;dihydrate
• 68066-37-5
• starbld0027894
• Benzenesulfonic acid, 2-methyl-, dihydrate
• DTXSID80500417
• methylbenzenesulfonic acid dihydrate
• o-Toluenesulfonic Acid Dihydrate
• G69417
• 2-Methylbenzene-1-sulfonic acid--water (1/2)
• SCHEMBL3917281
• DTXCID70451227
• AS-87748

• Inchi： 1S/C7H8O3S.2H2O/c1-6-4-2-3-5-7(6)11(8,9)10;;/h2-5H,1H3,(H,8,9,10);2*1H2
• InChI Key： YRMUCUFPXSOGTE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C)(=O)(=O)O.O.O

Computed Properties

• Exact Mass: 208.04054465g/mol
• Monoisotopic Mass: 208.04054465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives

Additional information on 2-Methylbenzenesulfonic Acid Dihydrate

Introduction to 2-Methylbenzenesulfonic Acid Dihydrate (CAS No: 68066-37-5)

2-Methylbenzenesulfonic Acid Dihydrate, with the chemical formula C₇H₈O₄S·2H₂O, is a sulfonated derivative of toluene. This compound, identified by its CAS number 68066-37-5, has garnered significant attention in the pharmaceutical and chemical industries due to its versatile applications and structural properties. As a dihydrate, it exhibits unique solubility characteristics that make it valuable in various synthetic and analytical processes.

The synthesis of 2-Methylbenzenesulfonic Acid Dihydrate typically involves the sulfonation of toluene using sulfur trioxide or oleum in an aqueous medium. The resulting monosulfonic acid is then crystallized under controlled conditions to obtain the dihydrated form. This process highlights the compound's importance as an intermediate in organic synthesis, particularly in the preparation of pharmaceutical intermediates and specialty chemicals.

In recent years, 2-Methylbenzenesulfonic Acid Dihydrate has been explored for its potential applications in drug development. Its sulfonamide moiety is a key pharmacophore in many active pharmaceutical ingredients (APIs), contributing to its role as a building block in medicinal chemistry. Researchers have investigated its derivatives for their antimicrobial, anti-inflammatory, and anticancer properties. For instance, modifications of the sulfonate group have led to compounds with enhanced bioavailability and targeted therapeutic effects.

The dihydrate form of 2-Methylbenzenesulfonic Acid Dihydrate offers distinct advantages in pharmaceutical formulations due to its improved stability and solubility. These properties are particularly beneficial in oral and injectable drug formulations, where controlled release and bioavailability are critical factors. Recent studies have demonstrated its use as a counterion in peptide mapping and mass spectrometry, facilitating the structural elucidation of complex biomolecules.

From an industrial perspective, 2-Methylbenzenesulfonic Acid Dihydrate finds applications in the production of dyes, pigments, and corrosion inhibitors. Its ability to act as a chelating agent makes it useful in metal extraction and purification processes. Additionally, the compound's role as a catalyst or co-catalyst in organic reactions has been studied extensively, particularly in cross-coupling reactions that are pivotal in synthesizing complex organic molecules.

The environmental impact of 2-Methylbenzenesulfonic Acid Dihydrate has also been a subject of research. Studies have examined its biodegradability and potential effects on aquatic ecosystems. While it is generally considered to have low toxicity, proper handling and disposal protocols are recommended to minimize environmental exposure. Efforts are ongoing to develop greener synthetic routes that reduce waste generation and energy consumption during production.

In conclusion, 2-Methylbenzenesulfonic Acid Dihydrate (CAS No: 68066-37-5) is a multifaceted compound with broad applications across multiple industries. Its role in pharmaceutical development, chemical synthesis, and industrial processes underscores its significance. As research continues to uncover new uses and refine production methods, this compound is poised to remain a cornerstone in both academic and industrial settings.